Cas no 860584-68-5 (2-Bromo-6-iodoanisole)

• Product Name: 2-Bromo-6-iodoanisole
• CAS No: 860584-68-5
• MF: C₇H₆BrIO
• MW: 312.930413722992
• MDL: MFCD18391617
• CID: 2857752
• PubChem ID: 91882279
• Update Time: 2025-10-30

2-Bromo-6-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-iodo-anisole
• 1-Bromo-3-iodo-2-methoxybenzene, 2-Bromo-6-iodophenyl methyl ether
• 860584-68-5
• 2-methoxy iodo-bromobenzene
• SCHEMBL22664822
• PS-11872
• 1-Bromo-3-iodo-2-methoxybenzene
• DB-407654
• 816-196-3
• CS-0319331
• MFCD18391617
• AKOS027345835
• 2-BROMO-6-IODOANISOLE
• 2-Bromo-6-iodoanisole

• MDL： MFCD18391617
• Inchi： 1S/C7H6BrIO/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： VVCVWPDMUFPVGA-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1OC)Br

Computed Properties

• Exact Mass: 311.86467Da
• Monoisotopic Mass: 311.86467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-6-iodoanisole

Professional Introduction to 2-Bromo-6-iodoanisole (CAS No: 860584-68-5)

2-Bromo-6-iodoanisole, with the chemical formula C₇H₅BrI, is a versatile aromatic heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound serves as a crucial intermediate in the development of various bioactive molecules, including pharmaceuticals and agrochemicals. Its unique structure, featuring both bromine and iodine substituents on a methoxy-substituted benzene ring, makes it a valuable building block for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings.

The CAS No: 860584-68-5 identifier ensures precise chemical classification and distinguishes this compound from other isomers or analogs. The presence of both bromine and iodine atoms on the aromatic ring enhances its reactivity, making it particularly useful in modern synthetic methodologies. These halogen atoms can be selectively removed or replaced through various chemical transformations, enabling the construction of complex molecular architectures.

In recent years, 2-Bromo-6-iodoanisole has been extensively studied for its applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that interact with specific biological targets. The ability to introduce additional functional groups via palladium-catalyzed cross-coupling reactions has opened up new avenues for drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting compounds.

One of the most compelling aspects of 2-Bromo-6-iodoanisole is its role in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active molecules. The methoxy group on the benzene ring provides a site for further derivatization, allowing chemists to create diverse scaffolds with tailored biological activities. This flexibility has made it a preferred choice for medicinal chemists seeking to explore new chemical space.

Recent advancements in synthetic chemistry have further highlighted the importance of 2-Bromo-6-iodoanisole. For example, researchers have utilized this compound to develop novel catalysts for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high stereochemical control. Such advancements are critical for pharmaceutical applications where enantiomeric purity can significantly impact drug efficacy and safety.

The compound's reactivity also makes it a valuable tool in materials science. Specifically, it has been employed in the synthesis of organic electronic materials, such as conjugated polymers and organic semiconductors. These materials are essential for next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to precisely modify the electronic properties of these materials through halogenation strategies has positioned 2-Bromo-6-iodoanisole as a key intermediate in this rapidly evolving field.

From an industrial perspective, the demand for 2-Bromo-6-iodoanisole continues to grow due to its broad applicability across multiple sectors. Manufacturers specializing in fine chemicals have developed efficient synthetic routes to produce this compound on scales suitable for commercial use. These processes often involve halogen exchange reactions or direct halogenation of anisole derivatives, ensuring high yields and purity levels required by pharmaceutical and agrochemical industries.

The future prospects of 2-Bromo-6-iodoanisole are promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable synthesis. Innovations aimed at reducing the environmental impact of chemical manufacturing processes are increasingly important, and compounds like this one offer opportunities for developing more eco-friendly synthetic methodologies. For instance, efforts to optimize cross-coupling reactions using catalytic systems that minimize waste or hazardous byproducts could enhance the sustainability profile of 2-Bromo-6-iodoanisole based syntheses.

In conclusion, 2-Bromo-6-iodoanisole (CAS No: 860584-68-5) represents a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity make it indispensable for researchers working in pharmaceuticals, materials science, and organic chemistry. As new applications and synthetic strategies continue to emerge, this compound will undoubtedly remain at the forefront of scientific innovation.